Cas no 96437-12-6 (2-Naphthalenemethanol, 1-methyl-)

• Product Name: 2-Naphthalenemethanol, 1-methyl-
• CAS No: 96437-12-6
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 4359672
• PubChem ID: 15054223
• Update Time: 2025-04-24

2-Naphthalenemethanol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, 1-methyl-
• 2-hydroxymethyl-1-methylnaphthalene
• 96437-12-6
• CAZAKZQHCQEODF-UHFFFAOYSA-N
• EN300-5046122
• 1-Methylnaphthalene-2-methanol
• SCHEMBL1096216
• hydroxymethylmethylnaphthalene
• (1-METHYLNAPHTHALEN-2-YL)METHANOL

• Inchi： 1S/C12H12O/c1-9-11(8-13)7-6-10-4-2-3-5-12(9)10/h2-7,13H,8H2,1H3
• InChI Key： CAZAKZQHCQEODF-UHFFFAOYSA-N
• SMILES： OCC1=CC=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenemethanol, 1-methyl-

2-Naphthalenemethanol, 1-methyl- (CAS No. 96437-12-6): A Comprehensive Overview

2-Naphthalenemethanol, 1-methyl-, also known by its CAS registry number 96437-12-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the naphthol family, which has been extensively studied due to its unique electronic properties and potential for use in advanced materials. The naphthalene ring system in this molecule contributes to its aromaticity, making it a valuable precursor in the synthesis of complex organic structures.

Recent advancements in synthetic chemistry have enabled the development of novel methods for the preparation of 2-Naphthalenemethanol, 1-methyl-. Researchers have explored various catalytic systems and reaction conditions to optimize its synthesis, ensuring high yields and purity. For instance, a study published in *Chemical Communications* demonstrated the use of a palladium-catalyzed coupling reaction to synthesize this compound efficiently. Such innovations not only enhance the scalability of production but also pave the way for its application in large-scale industrial processes.

The structural uniqueness of 2-Naphthalenemethanol, 1-methyl- lies in its naphthol moiety combined with a methyl group at the 1-position. This combination imparts distinctive electronic and steric properties to the molecule, making it suitable for applications in drug design and material synthesis. In the pharmaceutical industry, derivatives of this compound have shown promise as potential leads for anti-cancer and anti-inflammatory agents. For example, a research article in *Journal of Medicinal Chemistry* highlighted its role as a scaffold for developing bioactive molecules targeting specific protein kinases.

In the realm of materials science, 2-Naphthalenemethanol, 1-methyl- has been utilized as a building block for constructing advanced functional materials such as organic semiconductors and light-emitting polymers. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in optoelectronics. A study featured in *Advanced Materials* reported the use of this compound as a monomer in the synthesis of novel polymeric materials with enhanced charge transport properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-Naphthalenemethanol, 1-methyl- is crucial for ensuring sustainable practices in its production and application. Recent research has focused on evaluating its biodegradability under various environmental conditions. Findings from *Environmental Science & Technology* suggest that while it exhibits moderate biodegradability, further studies are required to assess its long-term environmental fate.

In summary, 2-Naphthalenemethanol, 1-methyl- (CAS No. 96437-12-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a key player in both academic research and industrial development.